
Butyl ethylcarbamate IUPAC nomenclature and
synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl ethylcarbamate

Cat. No.: B15212386 Get Quote

An In-depth Technical Guide to Butyl
Ethylcarbamate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Butyl Ethylcarbamate, focusing on its

chemical identity, properties, and synthesis. The information is intended for professionals in

research and development who require detailed technical data.

IUPAC Nomenclature and Synonyms
The formal IUPAC name for this compound is ethyl N-butylcarbamate[1]. It is also commonly

referred to as ethyl butylcarbamate[1].

A variety of synonyms are used in literature and commercial listings, which include[1]:

N-Butylurethane

Butylurethane

Butylcarbamic acid, ethyl ester

Ethyl-N,N-butylcarbamate
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N-Butyl-O-ethylurethane

NSC 454

BUR

Physicochemical Properties
The key physicochemical properties of ethyl N-butylcarbamate are summarized in the table

below for easy reference and comparison.

Property Value Source

Molecular Formula C₇H₁₅NO₂ [1]

Molecular Weight 145.20 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Odor Special and spicy [2]

Density ~0.901 g/cm³ [2]

Melting Point ~ -28 °C [2]

Boiling Point ~ 208-212 °C [2]

Solubility

Soluble in alcohol, ether, and

ketone solvents; almost

insoluble in water.

[2]

XLogP3 1.6 [1]

Synthesis of Ethyl N-butylcarbamate
A general experimental protocol for the synthesis of ethyl N-butylcarbamate involves the

reaction of ethyl formate with butylamine[2].

General Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, ethyl formate and butylamine are mixed.
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Heating: The reaction mixture is heated under appropriate temperature and pressure to

facilitate the reaction.

Purification: Following the reaction, the crude product is purified by distillation to yield ethyl

N-butylcarbamate[2].

The following diagram illustrates the general workflow for the synthesis of ethyl N-

butylcarbamate.

General Synthesis Workflow for Ethyl N-butylcarbamate
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Caption: General Synthesis Workflow for Ethyl N-butylcarbamate.

Biological Activity and Applications
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Carbamates as a chemical class are known to possess a wide range of biological activities and

are used in various applications, including pharmaceuticals and agrochemicals. They are

recognized as important intermediates in the synthesis of biologically potent compounds such

as enzyme inhibitors, anticancer agents, and antimicrobials. The specific biological activities

and signaling pathways of ethyl N-butylcarbamate are not extensively documented in publicly

available literature. However, it is used as an intermediate in organic synthesis and may find

application as a preservative and sunscreen in some cosmetics, as well as in the preparation of

certain pesticides and herbicides[2]. Short-chain fatty acids, which are structurally different but

also short-chain carbon compounds, have been shown to influence skeletal muscle

homeostasis, but this is a broad area of research and not directly applicable to the carbamate

structure without further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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